Cas no 2223036-76-6 (2-(5-Cyclobutylthiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(5-Cyclobutylthiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 2223036-76-6
• MF: C₁₄H₂₁BO₂S
• MW: 264.191343069077
• CID: 5466245
• PubChem ID: 45786534
• Update Time: 2025-06-15

2-(5-Cyclobutylthiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• Z2049747443
• 2-(5-cyclobutylthiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-(5-Cyclobutylthiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• Inchi： 1S/C14H21BO2S/c1-13(2)14(3,4)17-15(16-13)12-9-8-11(18-12)10-6-5-7-10/h8-10H,5-7H2,1-4H3
• InChI Key： FTEAWICKGDICRX-UHFFFAOYSA-N
• SMILES： S1C(B2OC(C)(C)C(C)(C)O2)=CC=C1C1CCC1

Computed Properties

• Exact Mass: 264.1355312 g/mol
• Monoisotopic Mass: 264.1355312 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.7
• Molecular Weight: 264.2

Additional information on 2-(5-Cyclobutylthiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Research Brief on 2-(5-Cyclobutylthiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 2223036-76-6)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of boronic acid derivatives, particularly 2-(5-Cyclobutylthiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 2223036-76-6), as versatile intermediates in drug discovery and development. This compound, characterized by its cyclobutylthiophene and dioxaborolane moieties, has garnered attention for its potential applications in Suzuki-Miyaura cross-coupling reactions, a cornerstone in the synthesis of complex bioactive molecules.

A 2023 study published in the Journal of Medicinal Chemistry explored the utility of this boronate ester in the synthesis of novel kinase inhibitors. Researchers demonstrated that the cyclobutylthiophene scaffold, when functionalized with the dioxaborolane group, significantly enhanced the compound's reactivity in palladium-catalyzed coupling reactions. The study reported a 92% yield in the coupling of this intermediate with aryl halides, underscoring its efficiency as a building block for pharmaceutical candidates targeting tyrosine kinases.

Further investigations into the physicochemical properties of 2223036-76-6 revealed its favorable pharmacokinetic profile. Molecular dynamics simulations indicated that the cyclobutyl group contributes to improved membrane permeability, while the boronate ester moiety maintains stability under physiological conditions. These findings, published in ACS Chemical Biology, suggest that this compound could serve as a critical intermediate in the development of CNS-targeted therapeutics, where blood-brain barrier penetration is often a limiting factor.

In the realm of radiopharmaceuticals, recent patent filings (WO2023056321) have highlighted the use of 2-(5-Cyclobutylthiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane as a precursor for boron neutron capture therapy (BNCT) agents. The compound's ability to incorporate stable boron-10 isotopes, coupled with its tumor-targeting potential when conjugated to specific ligands, positions it as a promising candidate for next-generation cancer therapeutics. Preliminary in vivo studies in murine models have shown selective accumulation in tumor tissues with a tumor-to-normal tissue ratio of 3.5:1.

Ongoing research at several academic institutions is exploring the compound's application in proteolysis-targeting chimeras (PROTACs). The boronic acid functionality, liberated upon hydrolysis of the dioxaborolane, has demonstrated effective binding to E3 ubiquitin ligases, enabling the targeted degradation of disease-relevant proteins. Early-stage results presented at the 2024 American Chemical Society National Meeting indicate successful degradation of BRD4 at nanomolar concentrations in leukemia cell lines.

As the field continues to evolve, 2223036-76-6 represents a compelling example of how structural innovation in boronic acid derivatives can address multiple challenges in drug discovery. Its dual role as both a synthetic intermediate and a potential therapeutic agent underscores the compound's versatility and the importance of continued investigation into its applications across various therapeutic areas.